Cas no 838-96-0 (4-Benzyloxyphenylacetonitrile)

4-Benzyloxyphenylacetonitrile structure
Product name:4-Benzyloxyphenylacetonitrile
4-Benzyloxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(Benzyloxy)phenyl)acetonitrile
- 4-Benzyloxybenzyl cyanide
- 4-Benzyloxyphenylacetonitrile
- 2-(4-phenylmethoxyphenyl)acetonitrile
- [4-(benzyloxy)phenyl]acetonitrile
- QKEYZRVDFZDOEP-UHFFFAOYSA-N
- 2-[4-(phenylmethoxy)phenyl]ethanenitrile
- PubChem15926
- p-benzyloxyphenyl acetonitrile
- 4-Benzyloxybenzeneacetonitrile
- 4-benzyloxyphenyl-acetonitrile
- (4-benzyloxyphenyl)acetonitrile
- (4-benzyloxy-phenyl)-acetonitrile
- T71376
- B4734
- FT-0617671
- SCHEMBL2277105
- DTXSID50335071
- FS-3886
- 838-96-0
- MFCD00016400
- AKOS000184480
- 2-[4-(benzyloxy)phenyl]acetonitrile
- CS-0456110
- AMY24829
- EN300-247913
- DB-056757
-
- MDL: MFCD00016400
- Inchi: 1S/C15H13NO/c16-11-10-13-6-8-15(9-7-13)17-12-14-4-2-1-3-5-14/h1-9H,10,12H2
- InChI Key: QKEYZRVDFZDOEP-UHFFFAOYSA-N
- SMILES: O(C1C([H])=C([H])C(C([H])([H])C#N)=C([H])C=1[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
- BRN: 2377584
Computed Properties
- Exact Mass: 223.10000
- Monoisotopic Mass: 223.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
- Surface Charge: 0
- XLogP3: 2.9
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.114
- Melting Point: 66.0 to 70.0 deg-C
- Boiling Point: 173°C/0.1mmHg(lit.)
- Flash Point: 170-173°C/0.1mm
- Refractive Index: 1.582
- PSA: 33.02000
- LogP: 3.33168
- λmax: 284(EtOH aq.)(lit.)
- Solubility: Not determined
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-Benzyloxyphenylacetonitrile Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H302+H312+H332-H315-H319
- Warning Statement: P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number:3439
- Hazard Category Code: R22: harmful if swallowed.
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R22
- PackingGroup:III
- Packing Group:III
- Storage Condition:Store at 4 ℃, better at -4 ℃
- HazardClass:6.1
- Safety Term:6.1
4-Benzyloxyphenylacetonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Benzyloxyphenylacetonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-247913-2.5g |
2-[4-(benzyloxy)phenyl]acetonitrile |
838-96-0 | 95% | 2.5g |
$27.0 | 2024-06-19 | |
TRC | B288963-100mg |
4-Benzyloxyphenylacetonitrile |
838-96-0 | 100mg |
$ 58.00 | 2023-04-18 | ||
TRC | B288963-1g |
4-Benzyloxyphenylacetonitrile |
838-96-0 | 1g |
$ 70.00 | 2022-06-07 | ||
Cooke Chemical | BD2897548-5g |
2-(4-(Benzyloxy)phenyl)acetonitrile |
838-96-0 | 98% | 5g |
RMB 666.40 | 2025-02-20 | |
abcr | AB149352-5 g |
4-Benzyloxyphenylacetonitrile, 98%; . |
838-96-0 | 98% | 5g |
€101.10 | 2022-06-12 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4734-5G |
4-Benzyloxyphenylacetonitrile |
838-96-0 | >98.0%(GC) | 5g |
¥660.00 | 2024-04-15 | |
eNovation Chemicals LLC | D749262-5g |
2-(4-(Benzyloxy)phenyl)acetonitrile |
838-96-0 | 98.0% | 5g |
$145 | 2024-06-07 | |
Enamine | EN300-247913-1.0g |
2-[4-(benzyloxy)phenyl]acetonitrile |
838-96-0 | 95% | 1.0g |
$26.0 | 2024-06-19 | |
Fluorochem | 018228-5g |
4-Benzyloxyphenylacetonitrile |
838-96-0 | 98% | 5g |
£39.00 | 2022-03-01 | |
Fluorochem | 018228-25g |
4-Benzyloxyphenylacetonitrile |
838-96-0 | 98% | 25g |
£129.00 | 2022-03-01 |
4-Benzyloxyphenylacetonitrile Related Literature
-
Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
-
Ahmad Reza Moosavi-Zare,Mohammad Ali Zolfigol,Ehsan Noroozizadeh,Mahsa Tavasoli,Vahid Khakyzadeh,Abdolkarim Zare New J. Chem., 2013,37, 4089-4094
-
Yu Zhao,Dongru Gao,Ruxin Guan,Hongwei Li,Ning Li,Guixian Li,Shiyou Li RSC Adv., 2020,10, 39137-39145
-
Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:838-96-0)4-Benzyloxyphenylacetonitrile

Purity:99%/99%
Quantity:25g/100g
Price ($):356.0/1103.0